Cas no 209673-76-7 (3,4-Bis(2-methylpropyloxy)benzeneboronicacid)

3,4-Bis(2-methylpropyloxy)benzeneboronic acid is a boronic acid derivative featuring two isobutyloxy substituents on the benzene ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid functionality enables efficient carbon-carbon bond formation with aryl or vinyl halides. The presence of the 2-methylpropyloxy groups enhances solubility in organic solvents, facilitating reaction handling and purification. Its stability under mild conditions makes it suitable for applications in pharmaceutical and materials science research. The compound’s structural design allows for selective reactivity, making it a valuable intermediate in the synthesis of complex organic molecules. Proper storage under inert conditions is recommended to maintain its integrity.

3,4-Bis(2-methylpropyloxy)benzeneboronicacid structure

209673-76-7 structure

Product Name:3,4-Bis(2-methylpropyloxy)benzeneboronicacid

CAS No:209673-76-7

MF:C₁₄H₂₃BO₄

MW:266.141024827957

CID:66815

PubChem ID:22146226

Update Time:2025-05-28

3,4-Bis(2-methylpropyloxy)benzeneboronicacid Chemical and Physical Properties

Names and Identifiers

- 3,4-Bis(2-methylpropyloxy)benzeneboronic acid
- [3,4-bis(2-methylpropoxy)phenyl]boronic acid
- (3,4-Diisobutoxyphenyl)boronic acid
- boronic acid, B-[3,4-bis(2-methylpropoxy)phenyl]-
- 3,4-bis(2-methylpropoxy)benzeneboronic acid
- 3,4-Bis(2-methylpropyloxy)benzeneboronicacid
- SCHEMBL1156315
- [3, 4-bis(2-methylpropoxy)phenyl]boronic acid
- DTXSID10622919
- 209673-76-7
- Inchi： 1S/C14H23BO4/c1-10(2)8-18-13-6-5-12(15(16)17)7-14(13)19-9-11(3)4/h5-7,10-11,16-17H,8-9H2,1-4H3
- InChI Key： GXFNEUAHCFVNCM-UHFFFAOYSA-N
- SMILES： O(C1C=C(B(O)O)C=CC=1OCC(C)C)CC(C)C

Computed Properties

Exact Mass: 265.17259
Monoisotopic Mass: 266.1689394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²

Experimental Properties

Density: 1.06
Boiling Point: 399.103°C at 760 mmHg
Flash Point: 195.171°C
Refractive Index: 1.499
PSA: 58.92
LogP: 1.43600

3,4-Bis(2-methylpropyloxy)benzeneboronicacid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B016169-100mg	3,4-Bis(2-methylpropyloxy)benzeneboronicacid	209673-76-7	100mg	$ 240.00	2022-06-07
TRC	B016169-250mg	3,4-Bis(2-methylpropyloxy)benzeneboronicacid	209673-76-7	250mg	$ 495.00	2022-06-07
TRC	B016169-500mg	3,4-Bis(2-methylpropyloxy)benzeneboronicacid	209673-76-7	500mg	$ 795.00	2022-06-07